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Abstract
Hexahydroxyplatinic acid, H₂[Pt(OH)₆], is a halogen-free platinum(IV) coordination complex that

has garnered significant interest as a precursor for catalysts and in materials science. Its

discovery is rooted in the early 20th-century exploration of platinum chemistry, particularly the

study of colloidal platinum and the development of coordination theory. This guide provides a

comprehensive overview of the history, synthesis, and physicochemical properties of

hexahydroxyplatinic acid, presenting quantitative data in structured tables and detailing

experimental protocols. Furthermore, logical relationships and experimental workflows are

visualized using diagrams to facilitate a deeper understanding of this important platinum

compound.

Discovery and History
The history of hexahydroxyplatinic acid is intertwined with the foundational work on

coordination chemistry and the study of platinum's colloidal properties. While a definitive

timeline of its initial synthesis and characterization is not straightforward, key contributions can

be traced back to the early 20th century.
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The conceptual framework for understanding the structure of hexahydroxyplatinic acid was laid

by Alfred Werner's theory of coordination compounds, which he proposed in the late 19th and

early 20th centuries. Werner's postulates on primary and secondary valencies provided the

basis for describing the octahedral geometry of the [Pt(OH)₆]²⁻ anion, where the platinum atom

is in the +4 oxidation state and is coordinated to six hydroxide ligands.

The first experimental evidence suggesting the existence of hexahydroxyplatinic acid emerged

from studies on colloidal platinum solutions. In 1928, S. W. Pennycuick, in a paper published in

the Journal of the Chemical Society, proposed the existence of hexahydroxyplatinic acid as a

component of these colloidal systems. His work was crucial in shifting the understanding of

these colloids from purely physical suspensions to systems containing complex platinum

species.

Earlier, in 1925, the Italian chemists I. Bellucci and L. Liberi published a series of papers in the

Gazzetta Chimica Italiana on the chemistry of platinum complexes. Their work on the

hydrolysis of hexachloroplatinic acid and its salts provided a foundational understanding of the

formation of hydroxylated platinum species in aqueous solutions, which was a critical step

towards the isolation and identification of hexahydroxyplatinic acid.

Physicochemical Properties
Hexahydroxyplatinic acid is a yellow to brownish, air-stable solid. It is valued in catalysis for

being a halide-free source of platinum.[1] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexahydroxyplatinic Acid
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Property Value Reference

Chemical Formula H₂[Pt(OH)₆] [1]

Molecular Weight 299.14 g/mol

CAS Number 51850-20-5

Appearance
Yellow to brownish

powder/chunks

Solubility
Slightly soluble in water;

soluble in aqueous acids

¹⁹⁵Pt NMR Chemical Shift of

[Pt(OH)₆]²⁻

Approximately -50 ppm

(relative to [PtCl₆]²⁻)
[2][3]

Experimental Protocols
The synthesis of hexahydroxyplatinic acid is typically achieved through a two-step process

starting from hexachloroplatinic acid (H₂[PtCl₆]). The general methodology involves the

formation of a soluble hexahydroxyplatinate salt, followed by acidification to precipitate the

acid.

Synthesis of Sodium Hexahydroxyplatinate(IV)
(Intermediate)
Materials:

Hexachloroplatinic acid (H₂[PtCl₆])

Sodium hydroxide (NaOH)

Deionized water

Procedure:

Dissolve hexachloroplatinic acid in deionized water to create an aqueous solution.
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Slowly add a solution of sodium hydroxide to the hexachloroplatinic acid solution with

constant stirring. The reaction is exothermic and should be controlled.

Continue adding sodium hydroxide until the solution becomes strongly alkaline. This results

in the formation of a clear, yellow solution of sodium hexahydroxyplatinate(IV)

(Na₂[Pt(OH)₆]).

Precipitation of Hexahydroxyplatinic Acid
Materials:

Aqueous solution of sodium hexahydroxyplatinate(IV)

Dilute acid (e.g., acetic acid or nitric acid)

Procedure:

Cool the solution of sodium hexahydroxyplatinate(IV) in an ice bath.

Slowly add the dilute acid to the solution with continuous stirring.

A yellow to brownish precipitate of hexahydroxyplatinic acid will form as the pH of the

solution is lowered.

Continue adding acid until the precipitation is complete.

Isolate the precipitate by filtration.

Wash the precipitate with cold deionized water to remove any remaining sodium salts.

Dry the product under vacuum to obtain pure hexahydroxyplatinic acid.

Structural and Spectroscopic Characterization
The structure of the [Pt(OH)₆]²⁻ anion is a classic example of an octahedral coordination

complex, as predicted by Werner's theory.

Vibrational Spectroscopy (Infrared and Raman)
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The vibrational spectra of hexahydroxyplatinic acid are characterized by bands corresponding

to the O-H and Pt-O stretching and bending modes. While a complete, well-resolved spectrum

for the isolated acid is not readily available in the literature, the characteristic vibrational modes

of the [Pt(OH)₆]²⁻ anion are well-established through studies of its salts. The Pt-O stretching

vibrations are typically observed in the 400-600 cm⁻¹ region of the infrared and Raman spectra.

¹⁹⁵Pt Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹⁵Pt NMR is a powerful technique for the characterization of platinum complexes in solution.

The chemical shift of the platinum nucleus is highly sensitive to its coordination environment.

For the hexahydroxyplatinate(IV) anion, [Pt(OH)₆]²⁻, the ¹⁹⁵Pt NMR chemical shift is observed

at approximately -50 ppm relative to the standard reference, hexachloroplatinate(IV) ([PtCl₆]²⁻).

[2][3] This upfield shift is consistent with the replacement of the less electronegative chloride

ligands with the more electronegative hydroxide ligands.

Mandatory Visualizations
Experimental Workflow for the Synthesis of
Hexahydroxyplatinic Acid
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Step 1: Formation of Sodium Hexahydroxyplatinate

Step 2: Precipitation of Hexahydroxyplatinic Acid
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(H₂[PtCl₆])

Alkalinization

Sodium Hydroxide
(NaOH)
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(Na₂[Pt(OH)₆])
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Acidification & PrecipitationDilute Acid
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(precipitate)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Platinum Metal
(Pt)

Aqua Regia
(HNO₃ + 3HCl)

Hexachloroplatinic Acid
(H₂[PtCl₆])

Oxidation & Complexation

Base
(e.g., NaOH)

Sodium Hexahydroxyplatinate
(Na₂[Pt(OH)₆])

Hydrolysis

Acid
(e.g., CH₃COOH)

Hexahydroxyplatinic Acid
(H₂[Pt(OH)₆])

Protonation & Precipitation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15147238?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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